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Compound of Interest

Compound Name: Tataramide B

Cat. No.: B1330619

Disclaimer: This document provides general guidance for the proper disposal of Tataramide B

in a laboratory setting. It is essential for all personnel to consult their institution's specific safety
protocols and comply with all local, regional, and national regulations regarding chemical waste
disposal.

This guide is intended for researchers, scientists, and drug development professionals to
ensure the safe and environmentally responsible disposal of Tataramide B.

Safety and Handling Precautions

Before disposal, ensure that all personnel handling Tataramide B are familiar with its safety
profile. While a specific Safety Data Sheet (SDS) for Tataramide B is not readily available,
information for the closely related compound, N,N,N',N'-Tetramethyl-D-tartaramide, suggests
that it is not classified as a hazardous substance. However, standard laboratory precautions
should always be observed.

Recommended Personal Protective Equipment (PPE):
o Wear protective gloves.

o Use eye protection (safety glasses or goggles).

e Wear a lab coat.

Avoid creating dust and ensure adequate ventilation in the work area. Do not get the substance
in eyes, on skin, or on clothing.
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Quantitative Data for Tartaramide Compounds

The following table summarizes key quantitative data for Tataramide B and related

compounds. This information is useful for handling and for the accurate labeling of waste

containers.
N,N,N',N'- N,N,N',N'-
Property Tataramide B Tetramethyl-D- Tetramethyl-L-
tartaramide tartramide
CAS Number 187655-56-7 63126-52-3 26549-65-5
Molecular Formula C36H36N203[1] CsH16N204[2] CsH16N204[3]

Molecular Weight

624.69 g/mol [4]

204.22 g/mol [2]

204.22 g/mol [3]

White to off-white

Solid, White to Off-

Physical Form Powder[4] powder, crystals ]
White[3]
and/or chunks[2]
Melting Point Not available 186-188 °C[2] 184-186 °CJ[3][5]
Soluble in Chloroform, ) )
. Slightly soluble in
N Dichloromethane, ]
Solubility Not available Ethanol and Water[3]
Ethyl Acetate, DMSO, 5]
Acetone[4]
Store at room Store at room
Store at room ) )
_ temperature in a dry temperature in a dry
Storage temperature in a dry

place.[2]

place under an inert

atmosphere.[3][5]

place under an inert

atmosphere.[3][5]

Step-by-Step Disposal Protocol

Based on general procedures for non-hazardous solid organic laboratory waste, the following

steps should be taken for the disposal of Tataramide B.

Experimental Protocol for Disposal:

o Waste Identification and Segregation:
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o Confirm that the Tataramide B waste is not mixed with any hazardous materials. If it is
contaminated with hazardous substances, it must be treated as hazardous waste.

o Keep solid Tataramide B waste separate from liquid waste.

Packaging of Solid Waste:

o Place the solid Tataramide B waste in a primary container that is chemically compatible
and can be securely sealed. The original product container is often a suitable choice.

o Ensure the exterior of the primary container is clean and free from contamination.

o Place the sealed primary container into a second, larger, and durable container, such as a
labeled cardboard box or a designated waste drum. This provides a double layer of
packaging to prevent spills.[6]

Labeling:
o Clearly label the outer container. The label should include:

The full chemical name: "Tataramide B"

The CAS number: "187655-56-7"

The words "Non-hazardous Waste"[6]

The name of the principal investigator or laboratory responsible for the waste.

The date of disposal.
Final Disposal:

o Transport the packaged and labeled waste to your institution's designated non-hazardous
solid waste collection area.

o Do not place chemical waste, even if non-hazardous, in general laboratory or office trash
bins, as this may cause confusion and potential hazards for custodial staff.[7]

o Record the disposal in your laboratory's chemical inventory and waste logs.
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Disposal of Contaminated Materials

o Contaminated Lab Debris: Items such as gloves, weighing paper, and pipette tips that are
contaminated with Tataramide B should be collected in a separate, clearly labeled, sealed
bag or container. This container should also be labeled as "Non-hazardous Contaminated
Debris" and disposed of according to your institution's procedures for solid laboratory waste.

o Empty Containers: Thoroughly empty the original Tataramide B container. Deface the
original label and dispose of the container as non-hazardous solid waste, following the
packaging steps outlined above.

Workflow for Tataramide B Disposal

The following diagram outlines the decision-making process and workflow for the proper
disposal of Tataramide B.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1330619?utm_src=pdf-body
https://www.benchchem.com/product/b1330619?utm_src=pdf-body
https://www.benchchem.com/product/b1330619?utm_src=pdf-body
https://www.benchchem.com/product/b1330619?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Start: Tataramide B Waste

Identify Tataramide B for Disposal

Waste Agsessment

Is the waste mixed with
any hazardous substances?

\/

No

Non-Hazardous Waste Stream

Package in a sealed, compatible
primary container.

Place primary container in a

. Yes
secure secondary container.

Label outer container with:

- Chemical Name & CAS Number
- 'Non-hazardous Waste'
- Lab Information & Date

Hazarfous Waste Stream

Transport to designated non-hazardous Follow Institutional Hazardous

solid waste collection area.

Waste Disposal Protocol

Completion

Record in Laboratory
Waste Log

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Tataramide B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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